![molecular formula C13H22ClN3O3 B1478083 4-Methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride CAS No. 1803562-39-1](/img/structure/B1478083.png)
4-Methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride
Overview
Description
“4-Methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride” is a chemical compound with the CAS Number: 1803562-39-1 . Its molecular weight is 303.79 . The IUPAC name for this compound is 5-(4-methoxypiperidin-4-yl)-3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazole hydrochloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H21N3O3.ClH/c1-17-13(4-6-14-7-5-13)12-15-11(16-19-12)10-2-8-18-9-3-10;/h10,14H,2-9H2,1H3;1H . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Drug Design and Development
Piperidine derivatives are crucial in the pharmaceutical industry, serving as building blocks for drug design . The oxadiazole and piperidine moieties present in this compound are known to contribute to biological activity, making it a potential candidate for the development of new therapeutic agents. Its structural complexity allows for interactions with various biological targets, which can be explored for treating diseases.
Organic Synthesis
In organic chemistry, the synthesis of piperidine derivatives, including those with oxadiazole groups, is of significant interest due to their pharmacological properties . This compound could serve as a key intermediate in the synthesis of more complex molecules or as a scaffold for developing new synthetic methodologies.
Analytical Chemistry
The unique structure of this compound, particularly the presence of the oxan-4-yl group, could make it a subject of interest in analytical chemistry for method development . It could be used as a standard or reagent in chromatographic techniques to identify or quantify similar structures in complex mixtures.
Biochemical Research
In biochemistry, the compound’s interaction with enzymes and receptors could be studied to understand its mechanism of action . This can provide insights into cellular processes and lead to the discovery of new biological pathways or targets for drug action.
Pharmacological Studies
The compound’s potential pharmacological applications could be vast, given the known activity of piperidine derivatives in more than twenty classes of pharmaceuticals . It could be investigated for its efficacy and safety in various disease models, contributing to the development of new medications.
Safety And Hazards
properties
IUPAC Name |
5-(4-methoxypiperidin-4-yl)-3-(oxan-4-yl)-1,2,4-oxadiazole;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21N3O3.ClH/c1-17-13(4-6-14-7-5-13)12-15-11(16-19-12)10-2-8-18-9-3-10;/h10,14H,2-9H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OIPSBHAFVDBRTN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1(CCNCC1)C2=NC(=NO2)C3CCOCC3.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClN3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.78 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-4-[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]piperidine hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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